{2-[2-(Piperidin-1-yl)ethyl]piperidin-1-yl}[4-(prop-2-en-1-yloxy)phenyl]methanone

• Molecular Formula: C22H32N2O2
• Molecular Weight: 356.5 g/mol
• IUPAC Name: [2-(2-piperidin-1-ylethyl)piperidin-1-yl]-(4-prop-2-enoxyphenyl)methanone
• InChI: InChI=1S/C22H32N2O2/c1-2-18-26-21-11-9-19(10-12-21)22(25)24-16-7-4-8-20(24)13-17-23-14-5-3-6-15-23/h2,9-12,20H,1,3-8,13-18H2
• InChI Key: JLPDCYAHPVOSES-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C(=O)N2CCCCC2CCN3CCCCC3

Description

2-[2-(PIPERIDIN-1-YL)ETHYL]-1-[4-(PROP-2-EN-1-YLOXY)BENZOYL]PIPERIDINE is a complex organic compound featuring a piperidine moiety. Piperidine derivatives are significant in medicinal chemistry due to their diverse biological activities and pharmacological applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(PIPERIDIN-1-YL)ETHYL]-1-[4-(PROP-2-EN-1-YLOXY)BENZOYL]PIPERIDINE typically involves multi-step organic reactions. . Common reagents include piperidine, ethyl bromide, and benzoic acid derivatives. Reaction conditions may involve the use of catalysts, solvents, and specific temperature and pressure settings to optimize yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and scalability. The use of green chemistry principles, such as solvent recycling and energy-efficient processes, is also becoming increasingly important in industrial settings .

Chemical Reactions Analysis

Types of Reactions

2-[2-(PIPERIDIN-1-YL)ETHYL]-1-[4-(PROP-2-EN-1-YLOXY)BENZOYL]PIPERIDINE undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions vary but often involve specific temperatures, solvents, and catalysts to drive the reactions to completion .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or alcohols, while reduction may produce alkanes or amines .

Scientific Research Applications

2-[2-(PIPERIDIN-1-YL)ETHYL]-1-[4-(PROP-2-EN-1-YLOXY)BENZOYL]PIPERIDINE has numerous applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its pharmacological properties, including potential therapeutic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[2-(PIPERIDIN-1-YL)ETHYL]-1-[4-(PROP-2-EN-1-YLOXY)BENZOYL]PIPERIDINE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may modulate the activity of these targets, leading to various biological effects. The exact pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other piperidine derivatives, such as:

Piperine: Found in black pepper, known for its antioxidant properties.

Matrine: An alkaloid with potential anticancer effects.

Berberine: Used in traditional medicine for its antimicrobial properties.

Uniqueness

What sets 2-[2-(PIPERIDIN-1-YL)ETHYL]-1-[4-(PROP-2-EN-1-YLOXY)BENZOYL]PIPERIDINE apart is its unique combination of functional groups, which confer specific chemical reactivity and biological activity. This makes it a valuable compound for research and potential therapeutic applications .